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Compound of Interest

Compound Name: 4-Chloro-6-hydrazinopyrimidine

Cat. No.: B184063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Chloro-6-hydrazinopyrimidine (CAS No: 5767-35-1). The information herein is intended to

equip laboratory personnel with the knowledge necessary to handle this chemical compound

safely, minimizing exposure risks and ensuring a secure research environment.

Hazard Identification and Classification
While specific GHS classification data is limited, the primary hazards associated with 4-Chloro-
6-hydrazinopyrimidine and similar pyrimidine derivatives include potential skin irritation,

serious eye irritation, and respiratory irritation. It is crucial to handle this compound with the

assumption that it is hazardous upon ingestion, inhalation, or skin contact.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is a prerequisite for safe

handling.
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Property Value Reference

Molecular Formula C4H5ClN4 [1]

Molecular Weight 144.56 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 164-165 °C [1][2]

Boiling Point 254.8±50.0 °C (Predicted) [1]

Density 1.63±0.1 g/cm3 (Predicted) [1]

pKa 7.29±0.70 (Predicted) [1]

Storage Temperature

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C

[1]

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) is mandatory.

Engineering Controls
Ventilation: Always handle 4-Chloro-6-hydrazinopyrimidine in a well-ventilated area.[2][3] A

chemical fume hood is the recommended engineering control to prevent the inhalation of

dust and vapors.[4][5]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

in the immediate work area.[4]

Personal Protective Equipment (PPE)
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PPE Type Specifications Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][6]

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile) inspected before

use.[3][7] Fire/flame resistant

and impervious lab coat.[3][6]

Prevents skin contact and

absorption.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[4]

A full-face respirator may be

necessary in such cases.[3][6]

Protects against inhalation of

harmful dust or aerosols.

Footwear Closed-toe shoes.[7] Protects feet from spills.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory

environment.

Handling
Avoid contact with skin and eyes.[2][3]

Avoid the formation of dust and aerosols.[2][3]

Use non-sparking tools to prevent ignition.[2][3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[7]
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Storage
Store in a tightly closed container.[2][3]

Keep in a dry, cool, and well-ventilated place.[2][3]

Store away from incompatible materials, such as strong oxidizing agents.[4]

Keep away from foodstuff containers.[2][3]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3][6] Do not use

mouth-to-mouth resuscitation if the chemical

was ingested or inhaled.[3][6]

Skin Contact

Immediately remove contaminated clothing.[3]

[6] Wash the affected area with soap and plenty

of water.[3][6] Seek medical attention if irritation

persists.[8]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][6] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting.[3][6] Rinse mouth with

water.[3][6] Never give anything by mouth to an

unconscious person.[3][6] Call a physician or

poison control center immediately.[3][6]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[6]

Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen

oxides (NOx), and hydrogen chloride gas.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][4][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[3][6] Avoid dust formation and

contact with the substance.[6] Ensure adequate ventilation.[3][6]

Environmental Precautions: Prevent the chemical from entering drains or surface water.[3]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[3] Sweep

up the spilled material and place it in a suitable, closed container for disposal.[3][4]

Toxicity and Ecological Information
Detailed toxicological and ecological data for 4-Chloro-6-hydrazinopyrimidine is largely

unavailable in the provided search results. Most safety data sheets indicate "no data available"

for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and environmental

fate.[6]
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Toxicity/Ecological Parameter Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation May cause skin irritation

Serious Eye Damage/Irritation May cause serious eye irritation

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Toxicity to Fish, Daphnia, Algae No data available[6]

Persistence and Degradability No data available[6]

Bioaccumulative Potential No data available[6]

Mobility in Soil No data available[6]

Disposal Considerations
Dispose of 4-Chloro-6-hydrazinopyrimidine and its containers in accordance with local,

regional, and national regulations. The material may be sent to a licensed chemical destruction

plant or disposed of via controlled incineration with flue gas scrubbing.[6] Do not allow the

product to enter drains or sewer systems.[6]

Transport Information
According to the available safety data sheets, 4-Chloro-6-hydrazinopyrimidine is not

classified as a dangerous good for transport (ADR/RID, IMDG, IATA).[6]
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-6-
hydrazinopyrimidine, from initial preparation to final disposal.
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5. Perform Experiment
in Fume Hood

Store Unused Chemical
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Chemical Waste
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9. Personal Hygiene
(Wash Hands)

10. Dispose of Waste
per Regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chloro-6-hydrazinopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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